Cas no 1004-38-2 (pyrimidine-2,4,6-triamine)

pyrimidine-2,4,6-triamine Properties

Names and Identifiers

• 2,4,6-Triaminopyrimidine
• pyrimidine-2,4,6-triyltriamine
• 2,4,6-Triamino Pyridine
• 2,4,6-PYRIMIDINETRIAMINE
• 1,3,5-triaminopyrimidine
• 2,3-DIHYDRO-BENZOFURAN-3-YLAMINE HYDROCHLORIDE
• 2,4,6-Traminopyrimidne
• 2,4,6-Triamino
• 2,4,6-Triaminopyrimidene
• 2,4,6-Triaminopyrimidin
• 6-TriaMinopyriMidine
• IFLAB-BB F1918-0050
• pyrimidine-2,4,6-triamine
• TRIAMINOPYRIMIDINE
• AKOS UB-20216
• 2,6-Triaminopyrimidine
• InChI=1/C4H7N5/c5-2-1-3(6)9-4(7)8-2/h1H,(H6,5,6,7,8,9
• (4,6-diamino-pyrimidin-2-yl)-amine
• A800202
• 2,4,6-Triaminopyrimidine, 97%
• 1004-38-2
• T0834
• Z203045380
• NSC26493
• CHEMBL571518
• Pyrimidine, 2,4,6-triamino-
• W-108962
• 2,6-Pyrimidinetriamine
• Triamino pyrimidine
• EINECS 213-720-7
• NSC-26493
• 2,4,6-triamino pyrimidine
• Epitope ID:119697
• NS00022979
• BDBM50303515
• AKOS000120081
• DTXSID3061394
• MFCD00006100
• D6ZP6F2ECK
• AI3-60016
• 2,4,6-triaminopyrimidin-1-ium
• CS-W013516
• EN300-21548
• 3AY
• FT-0609835
• NSC 26493
• AC-22831
• SCHEMBL96485
• CHEBI:39857
• AAAT
• AS-10864
• SB57795
• Q27120379
• AM20070647
• SY030507
• 2,4,6-Pyrimidinetriamine; Pyrimidine, 2,4,6-triamino- (6CI,7CI,8CI); 2,4,6-Triaminopyrimidine; NSC 26493; Pyrimidine-2,4,6-triamine
• Pyrimidine, 2,4,6-triamino-(8CI)
• Pyrimidine-2,4,6-triyltriamine
• DTXCID5032527
• DB-015911
• STL510740
• 2,4,6-Pyrimidinetriamine
• 2,4,6-TRIAMINOPYRIMIDINE
• +Expand

• MDL： MFCD00006100
• InChIKey： JTTIOYHBNXDJOD-UHFFFAOYSA-N
• Inchi： 1S/C4H7N5/c5-2-1-3(6)9-4(7)8-2/h1H,(H6,5,6,7,8,9)
• SMILES： C1=C(N=C(N=C1N)N)N
• BRN： 118448

Computed Properties

• Exact Mass: 125.07000
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Monoisotopic Mass: 125.07
• Heavy Atom Count: 9
• Complexity: 85
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.8
• Tautomer Count: 10
• Surface Charge: 0
• Topological Polar Surface Area: 104A^2

Experimental Properties

• LogP: 0.96680
• PSA: 103.84000
• Refractive Index: 1.7100 (estimate)
• Water Partition Coefficient: 36.5 g/L (20 ºC)
• Boiling Point: 222.58°C (rough estimate)
• Melting Point: 249°C(dec.)(lit.)
• Flash Point: 308.2 °C
• Color/Form: Needle crystals or white powder
• Solubility: Soluble in water, water soluble 36.5g/l (20 ℃), insoluble in alcohol and ether. The aqueous solution is alkaline.
• pka: 6.84(at 20℃)
• Density: 1.2938 (rough estimate)

pyrimidine-2,4,6-triamine Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S36-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes

pyrimidine-2,4,6-triamine Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%